Cas no 1804720-06-6 (Methyl 2-amino-6-(difluoromethyl)-4-nitropyridine-3-carboxylate)
Methyl 2-amino-6-(difluoromethyl)-4-nitropyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-amino-6-(difluoromethyl)-4-nitropyridine-3-carboxylate
-
- Inchi: 1S/C8H7F2N3O4/c1-17-8(14)5-4(13(15)16)2-3(6(9)10)12-7(5)11/h2,6H,1H3,(H2,11,12)
- InChI Key: YUHDZCHNSPKXIJ-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(C(=O)OC)=C(N)N=1)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 310
- XLogP3: 1.4
- Topological Polar Surface Area: 111
Methyl 2-amino-6-(difluoromethyl)-4-nitropyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029064693-1g |
Methyl 2-amino-6-(difluoromethyl)-4-nitropyridine-3-carboxylate |
1804720-06-6 | 97% | 1g |
$1,579.40 | 2022-04-01 |
Methyl 2-amino-6-(difluoromethyl)-4-nitropyridine-3-carboxylate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Methyl 2-amino-6-(difluoromethyl)-4-nitropyridine-3-carboxylate
Methyl 2-amino-6-(difluoromethyl)-4-nitropyridine-3-carboxylate (CAS No. 1804720-06-6): A Key Intermediate in Modern Pharmaceutical Research
Methyl 2-amino-6-(difluoromethyl)-4-nitropyridine-3-carboxylate, identified by its CAS number 1804720-06-6, is a highly significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its nitro and amino functional groups alongside a difluoromethyl substituent, has garnered considerable attention due to its versatile applications in the synthesis of bioactive molecules. The structural motifs present in this compound make it a valuable building block for the development of novel therapeutic agents, particularly in the areas of oncology and anti-inflammatory treatments.
The difluoromethyl group appended to the pyridine ring is a critical feature that enhances the pharmacological properties of derivatives derived from this compound. Difluoromethylation is a well-documented strategy in medicinal chemistry that imparts metabolic stability, lipophilicity, and improved binding affinity to biological targets. Recent studies have highlighted the role of difluoromethyl groups in enhancing the efficacy of small-molecule drugs, making compounds like Methyl 2-amino-6-(difluoromethyl)-4-nitropyridine-3-carboxylate indispensable in drug discovery pipelines.
In the context of contemporary pharmaceutical research, Methyl 2-amino-6-(difluoromethyl)-4-nitropyridine-3-carboxylate has been explored as a precursor for various pharmacophores. For instance, its nitro-substituted pyridine core is conducive to further functionalization via reduction or condensation reactions, leading to the synthesis of heterocyclic compounds with potential therapeutic benefits. The amino group at the 2-position provides a handle for amide bond formation, which is a common strategy in drug design to enhance bioavailability and target specificity.
Recent advancements in synthetic methodologies have further underscored the importance of this compound. Transition-metal-catalyzed cross-coupling reactions, particularly palladium-catalyzed processes, have enabled efficient derivatization of Methyl 2-amino-6-(difluoromethyl)-4-nitropyridine-3-carboxylate. Such transformations have been instrumental in generating libraries of novel compounds for high-throughput screening, facilitating the identification of lead candidates for further development. The ability to modify the pyridine ring at multiple positions allows for fine-tuning of physicochemical properties, making this intermediate adaptable to diverse drug discovery needs.
The utility of Methyl 2-amino-6-(difluoromethyl)-4-nitropyridine-3-carboxylate extends beyond academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies leveraging combinatorial chemistry and parallel synthesis techniques have utilized this compound to rapidly assemble diverse molecular structures. Its robust reactivity profile ensures that it can be integrated into synthetic routes with minimal purification steps, thereby optimizing production efficiency and cost-effectiveness.
In conclusion, Methyl 2-amino-6-(difluoromethyl)-4-nitropyridine-3-carboxylate (CAS No. 1804720-06-6) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable asset for chemists engaged in drug development. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.
1804720-06-6 (Methyl 2-amino-6-(difluoromethyl)-4-nitropyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)